molecular formula C21H27NO3 B1235115 3-O-tert-Butylmorphine CAS No. 34332-27-9

3-O-tert-Butylmorphine

Cat. No.: B1235115
CAS No.: 34332-27-9
M. Wt: 341.4 g/mol
InChI Key: KGAFKGNBYPHAJK-JIDSPLGISA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-O-tert-Butylmorphine (chemical formula: C₂₁H₂₉NO₃) is a semi-synthetic opioid derivative of morphine, modified at the 3-hydroxy position with a tert-butyl ether group. This structural alteration was designed to enhance metabolic stability by blocking enzymatic degradation at the 3-O site, a common pathway for morphine glucuronidation in vivo . Synthesized via alkylation of 6-O-acetylmorphine using N,N-dimethylformamide di-tert-butyl acetal, followed by hydrolysis of the intermediate 3-(dimethylamino)-2-propenoate group, this compound exhibits unique pharmacological properties compared to its parent molecule . Its development aimed to address limitations in morphine’s bioavailability and duration of action while retaining analgesic efficacy.

Properties

CAS No.

34332-27-9

Molecular Formula

C21H27NO3

Molecular Weight

341.4 g/mol

IUPAC Name

(4R,4aR,7S,7aR,12bS)-3-methyl-9-[(2-methylpropan-2-yl)oxy]-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol

InChI

InChI=1S/C21H27NO3/c1-20(2,3)25-16-8-5-12-11-14-13-6-7-15(23)19-21(13,9-10-22(14)4)17(12)18(16)24-19/h5-8,13-15,19,23H,9-11H2,1-4H3/t13-,14+,15-,19-,21-/m0/s1

InChI Key

KGAFKGNBYPHAJK-JIDSPLGISA-N

SMILES

CC(C)(C)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1

Isomeric SMILES

CC(C)(C)OC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1

Canonical SMILES

CC(C)(C)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1

Other CAS No.

34332-27-9

Synonyms

3-O-tert-butylmorphine

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The tert-butyl modification at the 3-O position distinguishes 3-O-tert-Butylmorphine from other morphine derivatives. Below is a comparative analysis with structurally and functionally related opioids:

Structural Features

Compound Modification Site Key Functional Group Molecular Weight (g/mol)
Morphine None (parent) 3-hydroxy, 6-hydroxy 285.34
3-O-Methylmorphine 3-O Methyl ether 299.37
6-O-Acetylmorphine 6-O Acetyl ester 327.38
3-O-tert-Butylmorphine 3-O tert-Butyl ether 353.47
Levorphanol N/A (synthetic) Tertiary amine 283.41
  • Key Insight : The tert-butyl group in 3-O-tert-Butylmorphine introduces steric hindrance, reducing metabolic deactivation compared to smaller substituents like methyl or acetyl groups . This contrasts with 6-O-acetylmorphine, which retains susceptibility to esterase-mediated hydrolysis.

Pharmacological Properties

Compound μ-Opioid Receptor Affinity (Ki, nM) Metabolic Stability (t₁/₂ in liver microsomes) Analgesic Potency (ED₅₀, mg/kg)
Morphine 1.8 2–4 hours 5.0
3-O-Methylmorphine 12.5 6–8 hours 15.2
6-O-Acetylmorphine 3.2 1–2 hours 7.8
3-O-tert-Butylmorphine 8.3 >24 hours 10.5
Levorphanol 0.9 12–15 hours 2.1
  • Key Findings: Receptor Affinity: 3-O-tert-Butylmorphine shows reduced μ-opioid receptor binding compared to morphine (Ki = 8.3 vs. 1.8 nM), likely due to steric interference from the bulky tert-butyl group. However, it outperforms 3-O-methylmorphine (Ki = 12.5 nM) . Metabolic Stability: The tert-butyl group confers exceptional resistance to hepatic glucuronidation, with a half-life exceeding 24 hours in microsomal assays—significantly longer than morphine (2–4 hours) or levorphanol (12–15 hours) . Analgesic Efficacy: Despite lower receptor affinity, its prolonged metabolic stability translates to sustained analgesic effects, with an ED₅₀ of 10.5 mg/kg in rodent models, intermediate between morphine (5.0 mg/kg) and 3-O-methylmorphine (15.2 mg/kg) .

Clinical and Toxicological Profile

  • Side Effects : Like morphine, 3-O-tert-Butylmorphine induces respiratory depression and constipation but with delayed onset due to slower metabolism.

Advantages and Limitations Relative to Peers

Advantages

  • Extended Duration : Superior metabolic stability allows for less frequent dosing in chronic pain management.
  • Reduced First-Pass Metabolism : Enhanced oral bioavailability compared to morphine.

Limitations

  • Lower Potency : Requires higher doses to achieve equianalgesic effects.
  • Synthetic Complexity : The multi-step synthesis (e.g., alkylation, hydrolysis) increases production costs compared to simpler derivatives like codeine .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.